Cas no 498560-92-2 (4-Isothiazolecarbonitrile,3-(methylthio)-5-[4-[2-(4-nitrophenoxy)ethoxy]phenyl]-)

• Product Name: 4-Isothiazolecarbonitrile,3-(methylthio)-5-[4-[2-(4-nitrophenoxy)ethoxy]phenyl]-
• CAS No: 498560-92-2
• MF: C₁₉H₁₅N₃O₄S₂
• MW: 413.470101594925
• CID: 1537038
• Update Time: 2024-08-24

4-Isothiazolecarbonitrile,3-(methylthio)-5-[4-[2-(4-nitrophenoxy)ethoxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Isothiazolecarbonitrile,3-(methylthio)-5-[4-[2-(4-nitrophenoxy)ethoxy]phenyl]-
• 4-Isothiazolecarbonitrile, 3-(methylthio)-5-[4-[2-(4-nitrophenoxy)ethoxy]phenyl]-

• Inchi： 1S/C19H15N3O4S2/c1-27-19-17(12-20)18(28-21-19)13-2-6-15(7-3-13)25-10-11-26-16-8-4-14(5-9-16)22(23)24/h2-9H,10-11H2,1H3
• InChI Key： LPVLRFCFGUCQAL-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=C(OCCOC3=CC=C([N+]([O-])=O)C=C3)C=C2)=C(C#N)C(SC)=N1

Computed Properties

• Exact Mass: 413.05055

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 577.4±50.0 °C(Predicted)
• PSA: 98.28
• pka: -0.50±0.30(Predicted)